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Compound of Interest

Compound Name: 2-Iodobutane

Cat. No.: B127507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of 2-iodobutane, a versatile haloalkane

that serves as a critical building block and reagent in a multitude of organic transformations. Its

unique combination of reactivity and selectivity makes it an invaluable tool in the synthesis of

complex organic molecules, including pharmaceutical intermediates. This document will delve

into the core chemical properties of 2-iodobutane, detail its participation in key reaction

classes, provide specific experimental protocols, and present quantitative data in a clear,

accessible format.

Physicochemical and Spectroscopic Properties of 2-
Iodobutane
2-Iodobutane, also known as sec-butyl iodide, is a colorless liquid with the chemical formula

C₄H₉I.[1][2] Its structure features an iodine atom attached to the second carbon of a butane

chain, rendering this carbon a stereocenter in chiral forms of the molecule.[3] The carbon-

iodine bond is the weakest among the carbon-halogen bonds, making the iodide a good

leaving group and thus predisposing 2-iodobutane to nucleophilic substitution and elimination

reactions.[4]

A summary of its key physical and spectroscopic properties is provided in the tables below.

Table 1: Physical Properties of 2-Iodobutane
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Property Value Reference

Molecular Formula C₄H₉I [2]

Molecular Weight 184.02 g/mol [1]

Appearance Colorless liquid [1]

Odor Ether-like [1]

Density 1.59 g/mL [5]

Boiling Point 119-120 °C [5]

Melting Point -104 °C [5]

Refractive Index 1.4991 [5]

Vapor Pressure 17.1 mmHg [1]

Water Solubility Insoluble [6]

Solubility in Organic Solvents Soluble in alcohol [6]

Table 2: Spectroscopic Data for 2-Iodobutane
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Spectroscopic Technique Key Data Reference

¹H NMR

Shows 5 groups of proton

resonances. The integrated

proton signal ratio is 3:1:1:1:3.

[6]

[6]

¹³C NMR

Shows 4 distinct carbon

environments with chemical

shifts at approximately 14.2,

28.5, 32.4, and 36.0 ppm.[7]

[7]

IR Spectroscopy

C-I stretching vibration

absorptions at ~500-600 cm⁻¹.

C-H stretching at ~2845-2975

cm⁻¹.[8]

[8]

Mass Spectrometry

Parent molecular ion peak

(M⁺) at m/z 184. Base ion

peak at m/z 57 ([C₄H₉]⁺). A

peak at m/z 127 corresponding

to [I]⁺.[1]

[1]

Key Reactions of 2-Iodobutane in Organic Synthesis
2-Iodobutane is a versatile substrate for a range of fundamental organic reactions, primarily

nucleophilic substitutions and eliminations. The outcome of these reactions is highly dependent

on the nature of the nucleophile/base, solvent, and reaction conditions.

Nucleophilic Substitution (Sₙ2) Reactions
Due to the excellent leaving group ability of the iodide ion, 2-iodobutane readily undergoes

bimolecular nucleophilic substitution (Sₙ2) reactions.[4] These reactions proceed with an

inversion of stereochemistry at the chiral center.[4]
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2-Iodobutane + Nucleophile (Nu⁻) [Nu---C---I]⁻ Transition StateBackside Attack Substituted Product + Iodide (I⁻)Inversion of Stereochemistry

Zaitsev Pathway Hofmann Pathway

2-Iodobutane + NaOEt

(E)-2-Butene (major) + (Z)-2-Butene + 1-Butene

Small, non-hindered base

2-Iodobutane + K-O-t-Bu

1-Butene (major) + (E)-2-Butene + (Z)-2-Butene

Bulky, hindered base

2-Iodobutane + Sodium Ethoxide (NaOEt)

2-Ethoxybutane + Sodium Iodide (NaI)
SN2 Pathway

Butene Isomers (Elimination Side Product)

E2 Pathway (competing)

2-Iodobutane + Mg sec-Butylmagnesium Iodide Dry Ether (e.g., Diethyl ether, THF)stabilized in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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